Cas no 62554-78-3 (N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide)

N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a benzyl group, chloro, nitro, and methyl substituents on a benzene ring. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the formation of sulfonamide-based intermediates. The presence of electron-withdrawing groups (chloro and nitro) enhances its utility in nucleophilic substitution reactions, while the N-benzyl and N-methyl moieties contribute to its solubility in organic solvents. Its structural complexity makes it a valuable building block for pharmaceuticals, agrochemicals, and materials science research. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide structure

62554-78-3 structure

Product Name:N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide

CAS No:62554-78-3

MF:C₁₄H₁₃ClN₂O₄S

MW:340.782021284103

CID:390611

PubChem ID:25624320

Update Time:2025-06-07

N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-chloro-N-methyl-3-nitro-N-(phenylmethyl)-
- N-benzyl-4-chloro-N-methyl-3-nitrobenzenesulfonamide
- N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide
- 62554-78-3
- AKOS030585615
- DTXSID00649716
- EN300-1131649
- Z26131508
- Inchi： 1S/C14H13ClN2O4S/c1-16(10-11-5-3-2-4-6-11)22(20,21)12-7-8-13(15)14(9-12)17(18)19/h2-9H,10H2,1H3
- InChI Key： QMHWQYACMHYRDW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 340.0284558g/mol
Monoisotopic Mass: 340.0284558g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 482
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 91.6Å²

N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1131649-0.05g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3	90%	0.05g	$348.0	2023-10-26
Enamine	EN300-1131649-0.1g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3	90%	0.1g	$364.0	2023-10-26
Enamine	EN300-1131649-0.25g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3	90%	0.25g	$381.0	2023-10-26
Enamine	EN300-1131649-0.5g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3	90%	0.5g	$397.0	2023-10-26
Enamine	EN300-1131649-1.0g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3		1g	$470.0	2023-06-09
Enamine	EN300-1131649-2.5g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3	90%	2.5g	$810.0	2023-10-26
Enamine	EN300-1131649-5.0g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3		5g	$1364.0	2023-06-09
Enamine	EN300-1131649-10.0g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3		10g	$2024.0	2023-06-09
Enamine	EN300-1131649-1g	N-benzyl-4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide	62554-78-3	90%	1g	$414.0	2023-10-26
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